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Compound of Interest

Compound Name: 2'-Bromopropiophenone

Cat. No.: B130235

A Technical Guide to the Physical Properties of 2'-
Bromopropiophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2'-
Bromopropiophenone (CAS No: 2114-00-3), with a specific focus on its melting and boiling
points. This document is intended to serve as a valuable resource for professionals in research
and development, offering curated data, standardized experimental protocols, and logical
workflow visualizations to support laboratory work and chemical synthesis.

Physical and Chemical Properties

2'-Bromopropiophenone, also known as a-Bromopropiophenone or 2-bromo-1-phenyl-1-
propanone, is an organic compound with the chemical formula CoHoBrO.[1] It serves as a
versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals
and other complex molecules.[1][2] The presence of a bromine atom at the alpha position to
the carbonyl group makes it a reactive building block for various chemical transformations.

Data Summary

The physical state of 2'-Bromopropiophenone at room temperature is reported inconsistently
across sources, described as both a colorless to pale yellow liquid and a white to off-white
crystalline solid.[1][2] This discrepancy may be attributed to the compound's low melting point,
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which is near ambient temperature, or variations in sample purity. The quantitative physical

properties are summarized below.

Property Value Conditions
Melting Point 42.0 °C (315.15K) Atmospheric Pressure
N ) Atmospheric Pressure (760
Boiling Point 245-250 °C
mmHg)[3][4][5]
Atmospheric Pressure (760
2475 °C
mmHg)[1][6]
138-140 °C 14 mmHg[4]
137 °C 20 mmHg
105 °C 0.1 mmHg[4]
Density 1.4 g/mL at 25 °CJ[3][4]
1.417 g/cm3 Not Specified[2]

Refractive Index

1.571 (n20/D)

at 20 °C[3][4]

1.572

Not Specified[5][7]

Molecular Weight

213.07 g/mol

Experimental Protocols

Detailed experimental procedures for the determination of the physical properties of 2'-

Bromopropiophenone are not explicitly published in the cited literature. However, the

following sections describe standard and widely accepted laboratory methodologies for

accurately measuring the melting and boiling points of a chemical compound such as this.

Melting Point Determination (Thiele Tube Method)

The capillary melting point technique is the most common method for determining the melting

point of a solid organic compound.

Apparatus:
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Thiele tube

High-boiling point oil (e.g., mineral oil, silicone oil)

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Bunsen burner or heating mantle

Sample of 2'-Bromopropiophenone

Procedure:

Sample Preparation: A small amount of finely powdered, dry 2'-Bromopropiophenone is
packed into the bottom of a capillary tube to a height of 2-3 mm.

Apparatus Setup: The Thiele tube is filled with oil to a level above the top sidearm. The
capillary tube is attached to the thermometer using a rubber band or wire, ensuring the
sample is level with the thermometer bulb.

Heating: The apparatus is gently heated at the sidearm of the Thiele tube. The convection
currents of the oil ensure uniform heat distribution.

Observation: The temperature is raised at a rate of approximately 1-2 °C per minute as the
expected melting point is approached.

Data Recording: The melting range is recorded from the temperature at which the first drop
of liquid appears to the temperature at which the entire sample has completely liquefied. A
pure substance typically exhibits a sharp melting range of 1-2 °C.

Boiling Point Determination (Distillation Method)

For determining the boiling point at atmospheric pressure, a simple distillation setup is

appropriate. For boiling points at reduced pressure (vacuum distillation), the setup is modified

with a vacuum source and manometer.

Apparatus:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b130235?utm_src=pdf-body
https://www.benchchem.com/product/b130235?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Round-bottom flask

« Distillation head (Claisen adapter)

o Condenser (Liebig or other)

e Thermometer and adapter

e Receiving flask

e Heating mantle

 Boiling chips

e (For vacuum) Vacuum pump, vacuum trap, and manometer
Procedure:

o Apparatus Assembly: The 2'-Bromopropiophenone sample is placed in the round-bottom
flask with a few boiling chips. The distillation apparatus is assembled securely. The
thermometer bulb should be positioned just below the level of the sidearm leading to the
condenser to accurately measure the temperature of the vapor.

e Heating: The flask is heated gently using a heating mantle.

e Equilibrium Establishment: The liquid is brought to a boil. The temperature reading on the
thermometer will rise and then stabilize as the vapor condenses on the thermometer bulb
and drips into the condenser.

o Data Recording: The boiling point is the constant temperature observed on the thermometer
during the steady distillation of the liquid. The atmospheric pressure should also be recorded,
as boiling point is pressure-dependent.

o Vacuum Distillation (if required): For measurements at reduced pressure, the system is
connected to a vacuum pump. The pressure is lowered to the desired level and stabilized
before heating begins. The boiling point and the corresponding pressure are recorded.
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Visualized Workflows and Relationships

To provide further context for laboratory professionals, the following diagrams illustrate key
logical workflows related to the characterization and synthesis of 2'-Bromopropiophenone.

Workflow for Physical Property Determination

Obtain Sample
(2'-Bromopropiophenone)

l

Assess Purity
(e.g., GC, NMR)

Melting Point Boiling Point

Determination Determination

Record and Report Data
(Temperature, Pressure)

Click to download full resolution via product page

Caption: A logical workflow for the experimental determination of physical properties.
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Conceptual Synthesis Pathway

Propiophenone Brominating Agent
(Phenyl Ethyl Ketone) (e.g., Brz2 in Acetic Acid)

a-Bromination Reaction

2'-Bromopropiophenone

Click to download full resolution via product page

Caption: A simplified diagram illustrating the synthesis of 2'-Bromopropiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 2'-Bromopropiophenone (melting
point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130235#physical-properties-of-2-
bromopropiophenone-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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